Cas no 55327-28-1 (5-Thiazolecarboxaldehyde, 4-methyl-2-(4-methylphenyl)-)

5-Thiazolecarboxaldehyde, 4-methyl-2-(4-methylphenyl)- structure
55327-28-1 structure
Product Name:5-Thiazolecarboxaldehyde, 4-methyl-2-(4-methylphenyl)-
CAS No:55327-28-1
MF:C12H11NOS
MW:217.286841630936
CID:352225
PubChem ID:12307265
Update Time:2025-04-19

5-Thiazolecarboxaldehyde, 4-methyl-2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxaldehyde, 4-methyl-2-(4-methylphenyl)-
    • 4-methyl-2-(4-methylphenyl)-1,3-thiazole-5-carbaldehyde
    • 55327-28-1
    • SCHEMBL12641921
    • AKOS000321168
    • DTXSID30486893
    • Inchi: 1S/C12H11NOS/c1-8-3-5-10(6-4-8)12-13-9(2)11(7-14)15-12/h3-7H,1-2H3
    • InChI Key: IUBZRPNXHGEKJF-UHFFFAOYSA-N
    • SMILES: S1C(C=O)=C(C)N=C1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 217.05623
  • Monoisotopic Mass: 217.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 29.96
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